Cas no 1704065-83-7 (Ethyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1704065-83-7
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4703332
• Update Time: 2023-08-15

Ethyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• AM87641
• Ethyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

• Inchi： 1S/C11H11BrN2O2/c1-3-16-11(15)9-6(2)14-10-8(9)4-7(12)5-13-10/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： WLEIEJQELJWMCW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(=O)OCC)=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 55